Cas no 808747-15-1 (ethyl 3-chloro-5-(pentyloxy)-2-pyridinecarboxylate)
808747-15-1 structure
Product name:ethyl 3-chloro-5-(pentyloxy)-2-pyridinecarboxylate
ethyl 3-chloro-5-(pentyloxy)-2-pyridinecarboxylate Chemical and Physical Properties
Names and Identifiers
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- ethyl 3-chloro-5-(pentyloxy)-2-pyridinecarboxylate
- SCHEMBL6489323
- DA-34097
- DAJJVMQJBHFWFP-UHFFFAOYSA-N
- 808747-15-1
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- Inchi： InChI=1S/C13H18ClNO3/c1-3-5-6-7-18-10-8-11(14)12(15-9-10)13(16)17-4-2/h8-9H,3-7H2,1-2H3
- InChI Key： DAJJVMQJBHFWFP-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 271.0975211Da
- Monoisotopic Mass: 271.0975211Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 48.4Ų
ethyl 3-chloro-5-(pentyloxy)-2-pyridinecarboxylate Related Literature
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Angelos B. Canaj,Milosz Siczek,Marta Otręba,Tadeusz Lis,Giulia Lorusso,Marco Evangelisti,Constantinos J. Milios Dalton Trans., 2016,45, 18591-18602
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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3. Capsule clusters fabricated by polymerization based on capsule-in-water-in-oil Pickering emulsions†Yu Yang,Yin Ning,Chaoyang Wang,Zhen Tong Polym. Chem., 2013,4, 5407-5415
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Ramune Kuktaite,Tomás S. Plivelic,Hasan Türe,Mikael S. Hedenqvist,Mikael Gällstedt,Salla Marttila,Eva Johansson RSC Adv., 2012,2, 11908-11914
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Abhishek Lahiri,Natalia Borisenko,Andriy Borodin,Mark Olschewski,Frank Endres Phys. Chem. Chem. Phys., 2016,18, 5630-5637
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